8-Chloro-fad

• CAS: 68385-36-4
• Synonyms: 8-chloro-FAD
• Molecular Formula: C26H30ClN9O15P2
• Molecular Weight: 806 g/mol
• SMILES: CC1=CC2=C(C=C1Cl)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(COP(=O)(O)OP(=O)(O)OCC4C(C(C(O4)N5C=NC6=C(N=CN=C65)N)O)O)O)O)O
• InChI: InChI=1S/C26H30ClN9O15P2/c1-9-2-11-12(3-10(9)27)35(23-17(32-11)24(42)34-26(43)33-23)4-13(37)18(39)14(38)5-48-52(44,45)51-53(46,47)49-6-15-19(40)20(41)25(50-15)36-8-31-16-21(28)29-7-30-22(16)36/h2-3,7-8,13-15,18-20,25,37-41H,4-6H2,1H3,(H,44,45)(H,46,47)(H2,28,29,30)(H,34,42,43)/t13-,14+,15+,18-,19+,20+,25+/m0/s1
• InChIKey: WAJIYEWYQUYXST-FFEKMDIOSA-N

8-Chloro-FAD (8-nor-8-chloro-flavin adenine dinucleotide; CAS 68385-36-4; molecular formula C₂₆H₃₀ClN₉O₁₅P₂; molecular weight ~806 g/mol) is a synthetic FAD analog in which the 8-methyl group of the isoalloxazine ring is replaced by a chlorine substituent. First reported in 1978, it has been employed as an artificial cofactor and mechanistic probe across diverse flavoenzyme families, including monoamine oxidases, sarcosine oxidase, p-cresol methylhydroxylase, glutathione reductase, and p-hydroxybenzoate hydroxylase.

8-Chloro-FAD (CAS 68385-36-4): A Halogenated Flavin Adenine Dinucleotide Analog for Mechanistic Flavoprotein Probing and Covalent Cofactor Engineering

8-Chloro-FAD (8-nor-8-chloro-flavin adenine dinucleotide; CAS 68385-36-4; molecular formula C₂₆H₃₀ClN₉O₁₅P₂; molecular weight ~806 g/mol) is a synthetic FAD analog in which the 8-methyl group of the isoalloxazine ring is replaced by a chlorine substituent [1]. First reported in 1978, it has been employed as an artificial cofactor and mechanistic probe across diverse flavoenzyme families, including monoamine oxidases, sarcosine oxidase, p-cresol methylhydroxylase, glutathione reductase, and p-hydroxybenzoate hydroxylase [2]. Unlike native FAD, the electron-withdrawing chlorine at position 8 alters the flavin's redox potential, enhances its reactivity toward nucleophilic displacement by protein thiols, and provides a spectroscopic handle for distinguishing covalent from noncovalent binding modes [3].

Flavoenzyme apoprotein reconstitution and redox tuning studies

Covalent flavin–protein adduct generation for structural and spectroscopic analysis

Solvent accessibility mapping of flavin binding pockets

Mechanistic probing of flavin-dependent oxidase/oxygenase reactions

• [1] Moore EG, Cardemil E, Massey V. Production of a covalent flavin linkage in lipoamide dehydrogenase. Reaction with 8-Cl-FAD. J Biol Chem. 1978;253(18):6413-6422. PMID: 681358. View Source
• [2] Schopfer LM, Massey V, Claiborne A. Active site probes of flavoproteins. Determination of the solvent accessibility of the flavin position 8 for a series of flavoproteins. J Biol Chem. 1981;256(14):7329-7337. PMID: 6894755. View Source
• [3] Efimov I, McIntire WS. A study of the spectral and redox properties and covalent flavinylation of the flavoprotein component of p-cresol methylhydroxylase reconstituted with FAD analogues. Biochemistry. 2004;43(32):10532-10546. PMID: 15301551. View Source

Why 8-Chloro-FAD Cannot Be Replaced by Native FAD or Other 8-Substituted FAD Analogs in Flavoprotein Research

Simply substituting native FAD for 8-chloro-FAD—or interchanging among 8-substituted FAD analogs (e.g., 8-fluoro-FAD, 8-mercapto-FAD, 8-methoxy-FAD)—is not scientifically interchangeable because the 8-position substituent simultaneously modulates three interdependent properties: (i) the two-electron midpoint redox potential (Eₘ,₇) of the flavin, (ii) the capacity and kinetics for nucleophilic displacement to form covalent 8-(cysteinyl)FAD linkages, and (iii) the solvent accessibility readout in active-site topology mapping [1]. Each 8-substituent produces a distinct rank order across these dimensions. For instance, 8-Cl-FAD yields a specific activity recovery of 80% of wild-type in reconstituted sarcosine oxidase versus only 14% for native FAD under identical conditions, while 8-(methylsulfonyl)FAD forms covalent linkages more efficiently but through a different leaving-group chemistry [2][3]. These non-linear and context-dependent effects mean that experimental outcomes—and the structural or mechanistic inferences drawn from them—are compound-specific and cannot be extrapolated from one analog to another.

Redox potential context

The 8-Cl substituent elevates flavin redox potential; native FAD may not replicate this shift, altering electron transfer kinetics.

Covalent attachment chemistry

Native FAD cannot form covalent 8-(cysteinyl)FAD linkages, limiting use in structural trapping or biosensor applications.

Nucleophilic displacement reactivity

Other 8-substituted analogs (e.g., 8-fluoro-, 8-methoxy-) exhibit different leaving-group kinetics and solvent accessibility readouts.

• [1] Efimov I, McIntire WS. A study of the spectral and redox properties and covalent flavinylation of the flavoprotein component of p-cresol methylhydroxylase reconstituted with FAD analogues. Biochemistry. 2004;43(32):10532-10546. PMID: 15301551. View Source
• [2] Hassan-Abdallah A, Zhao G, Jorns MS. Role of the covalent flavin linkage in monomeric sarcosine oxidase. Biochemistry. 2006;45(31):9454-9462. PMID: 16878978. View Source
• [3] Stoltz M, Henninger HP, Brandsch R. The design of an alternative, covalently flavinylated 6-hydroxy-D-nicotine oxidase by replacing the FAD-binding histidine by cysteine and reconstitution of the holoenzyme with 8-(methylsulfonyl)FAD. FEBS Lett. 1996;386(2-3):194-196. PMID: 8647280. View Source

8-Chloro-FAD: Quantitative Comparative Evidence Against Native FAD and 8-Substituted FAD Analogs

Redox Potential Elevation and Specific Activity Recovery in Monomeric Sarcosine Oxidase: 8-Cl-FAD vs. Native FAD

In the Cys315Ala mutant of monomeric sarcosine oxidase (MSOX), which lacks the covalent flavin attachment site, in situ reconstitution with 8-nor-8-chloro-FAD (8-Cl-FAD) restores specific activity to 80% of wild-type MSOX, compared to only 14% for native FAD under identical assay conditions [1]. This ~5.7-fold activity differential is attributed to the approximately 55 mV higher two-electron reduction potential of 8-Cl-FAD relative to FAD, which partially compensates for the loss of the redox-potential-raising effect normally conferred by the covalent 8α-(N³-histidyl)FAD linkage [1]. Absolute specific activities measured under standardized conditions (pH 8.0, 25°C) were 23.2 µmol/min/mg for the C315A mutant reconstituted with 8-Cl-FAD versus 4.1 µmol/min/mg with FAD, while the native holoenzyme exhibited 44.8 µmol/min/mg [2].

Activity Recovery

Direct comparison

5.7-fold higher activity recovery (80% vs 14% wild-type) in MSOX C315A mutant reconstituted with 8-Cl-FAD vs native FAD

Supports redox-potential compensation by noncovalent surrogate

pH 8.0, 25 °C; specific activity 23.2 vs 4.1 µmol/min/mg

Evidence Dimension	Specific activity recovery in Cys315Ala mutant MSOX (% of wild-type) and absolute specific activity
Target Compound Data	80% of wild-type MSOX activity; 23.2 µmol/min/mg (C315A mutant, pH 8.0, 25°C)
Comparator Or Baseline	Native FAD: 14% of wild-type MSOX activity; 4.1 µmol/min/mg (C315A mutant, pH 8.0, 25°C); Wild-type holoenzyme: 44.8 µmol/min/mg
Quantified Difference	5.7-fold higher activity recovery (80% vs. 14%); 5.7-fold higher absolute specific activity (23.2 vs. 4.1 µmol/min/mg); ~55 mV higher reduction potential for 8-Cl-FAD
Conditions	Bacillus sp. monomeric sarcosine oxidase Cys315Ala apoprotein, pH 8.0, 25°C, excess flavin cofactor, corrected for 65% reconstitutable apoprotein

Why This Matters

For researchers studying the thermodynamic contribution of covalent flavinylation to enzyme catalysis, 8-Cl-FAD provides a non-covalent surrogate that recovers 80% of native activity—enabling functional interrogation of the covalent linkage role without requiring the covalent bond itself.

• [1] Hassan-Abdallah A, Zhao G, Jorns MS. Role of the covalent flavin linkage in monomeric sarcosine oxidase. Biochemistry. 2006;45(31):9454-9462. PMID: 16878978. View Source
• [2] BRENDA Enzyme Database. Literature summary for EC 1.5.3.1 (sarcosine oxidase), reference 672210 (Hassan-Abdallah et al., 2006). Specific activity data for C315A mutant reconstituted with 8-nor-8-chloro-FAD and FAD. View Source

Covalent Flavinylation via Nucleophilic Displacement: 8-Cl-FAD vs. Native FAD in Lipoamide Dehydrogenase

Reconstitution of apolipoamide dehydrogenase with 8-Cl-FAD results in the fixation of the majority of the flavin to the protein in a covalently bound form, whereas reconstitution with native FAD yields exclusively noncovalently bound cofactor [1]. The covalently bound 8-Cl-FAD adduct exhibits a characteristic absorption spectrum distinct from both free 8-Cl-FAD and noncovalently bound FAD, with a single visible band at λₘₐₓ = 459 nm (ε = 22 mM⁻¹cm⁻¹) and a shoulder at 480 nm—consistent with nucleophilic displacement of chloride by a protein cysteinyl thiolate to form an 8-(S-cysteinyl)FAD linkage [1]. The resulting monomeric enzyme fraction (20–45% ammonium sulfate cut) displayed a Vₘₐₓ that was approximately 7,400-fold slower than native enzyme, while the dimeric fraction (55–75% cut) retained a Vₘₐₓ approximately 61-fold slower than native, both retaining Kₘ values for NAD and dihydrolipoamide comparable to native lipoamide dehydrogenase [1].

Covalent Attachment

Direct comparison

8-Cl-FAD yields predominantly covalent 8-(S-cysteinyl)FAD linkage with λmax 459 nm; native FAD binds noncovalently only

Enables covalent flavin trapping without enzymatic machinery

Lipoamide dehydrogenase apoenzyme; monomeric fraction Vmax reduced ~7,400-fold

Evidence Dimension	Covalent vs. noncovalent flavin attachment upon apoenzyme reconstitution; spectral signature of covalent adduct; catalytic turnover
Target Compound Data	8-Cl-FAD: predominantly covalent binding; λₘₐₓ = 459 nm, ε = 22 mM⁻¹cm⁻¹ (covalently bound); monomeric fraction Vₘₐₓ = 7,400-fold slower than native; dimeric fraction Vₘₐₓ = 61-fold slower than native
Comparator Or Baseline	Native FAD: exclusively noncovalent binding; native holoenzyme Vₘₐₓ (set as reference = 1.0); Kₘ values comparable for both forms
Quantified Difference	8-Cl-FAD enables covalent attachment not possible with native FAD; 7,400-fold (monomeric) and 61-fold (dimeric) Vₘₐₓ reduction vs. native enzyme
Conditions	Pig heart lipoamide dehydrogenase apoenzyme, reconstitution by incubation with flavin, ammonium sulfate fractionation, assay with NAD and dihydrolipoamide substrates

Why This Matters

8-Cl-FAD is a uniquely enabling tool for generating stable covalent flavin–protein adducts without requiring enzymatic covalent flavinylation machinery, making it essential for structural, spectroscopic, and mechanistic studies of flavin–protein interactions in systems lacking native covalent linkages.

• [1] Moore EG, Cardemil E, Massey V. Production of a covalent flavin linkage in lipoamide dehydrogenase. Reaction with 8-Cl-FAD. J Biol Chem. 1978;253(18):6413-6422. PMID: 681358. View Source

Hydroxylation Rate Enhancement in p-Hydroxybenzoate Hydroxylase Mutants: 8-Cl-FAD vs. Native FAD

In site-directed mutants of p-hydroxybenzoate hydroxylase (K297M, N300D) from Pseudomonas aeruginosa, which exhibit approximately 35-fold slower hydroxylation rates than wild-type enzyme when reconstituted with native FAD, substitution with 8-Cl-FAD produces an approximately 1.8-fold increase in hydroxylation rate compared to the wild-type enzyme with native FAD [1]. In the Y385F mutant (disrupted hydrogen-bonding network), 8-Cl-FAD yields an approximately 1.5-fold rate increase over wild-type [1]. Furthermore, with tetrafluoro-p-hydroxybenzoate as substrate, substitution of FAD with 8-Cl-FAD in wild-type enzyme stabilizes the leaving alkoxide intermediate and produces a 2.3-fold increase in hydroxylation rate compared to native FAD [2]. The wild-type enzyme with 8-Cl-FAD shows a ≥4.8-fold increase in hydroxylation rate relative to wild-type with FAD [2].

Hydroxylation Rate

Direct comparison

≥4.8-fold rate increase in wild-type p-hydroxybenzoate hydroxylase vs FAD; 1.8-fold in K297M/N300D mutants

Supports transition-state stabilization by 8-Cl substitution

Also effective with tetrafluoro-p-hydroxybenzoate substrate

Evidence Dimension	Hydroxylation rate (relative to wild-type enzyme with native FAD)
Target Compound Data	8-Cl-FAD in K297M/N300D mutant: ~1.8-fold increase vs. WT-FAD; 8-Cl-FAD in Y385F mutant: ~1.5-fold increase vs. WT-FAD; 8-Cl-FAD in WT enzyme: ≥4.8-fold increase vs. WT-FAD; 8-Cl-FAD with tetrafluoro-p-hydroxybenzoate in WT: 2.3-fold increase vs. WT-FAD
Comparator Or Baseline	Native FAD: wild-type hydroxylation rate set as 1.0; K297M/N300D mutants with FAD: ~35-fold slower than WT (rate ~0.029)
Quantified Difference	≥4.8-fold hydroxylation rate increase for WT enzyme with 8-Cl-FAD vs. FAD; 1.8-fold increase in K297M/N300D mutants; 2.3-fold with fluorinated substrate
Conditions	Pseudomonas aeruginosa p-hydroxybenzoate hydroxylase, wild-type and mutant (K297M, N300D, Y385F) forms, pH 7.0, 25°C, p-hydroxybenzoate or tetrafluoro-p-hydroxybenzoate as substrate

Why This Matters

8-Cl-FAD functions as a catalytic enhancer in hydroxylation reactions by stabilizing negatively charged transition states and leaving groups, making it a valuable cofactor substitution for boosting catalytic rates in mechanistic and biocatalytic studies of flavoprotein oxygenases.

• [1] Ortiz-Maldonado M, Aeschliman SM, Ballou DP, Massey V. Synergistic interactions of multiple mutations on catalysis during the hydroxylation reaction of p-hydroxybenzoate hydroxylase: studies of the Lys297Met, Asn300Asp, and Tyr385Phe mutants reconstituted with 8-Cl-flavin. Biochemistry. 2001;40(30):8705-8716. PMID: 11467930. View Source
• [2] Ortiz-Maldonado M, Ballou DP, Massey V. Use of free energy relationships to probe the individual steps of hydroxylation of p-hydroxybenzoate hydroxylase: studies with a series of 8-substituted flavins. Biochemistry. 1999;38(25):8124-8137. PMID: 10387058. View Source

Solvent Accessibility Mapping of Flavin Position 8 Across Flavoprotein Families

8-Cl-FAD and 8-Cl-FMN serve as chemical reactivity probes for mapping the solvent accessibility of the flavin 8-position in flavoproteins: the chlorine substituent undergoes nucleophilic displacement by sulfide (Na₂S) or thiophenol, with reaction kinetics quantitatively reflecting solvent exposure [1]. Systematic screening across 13 flavoproteins established a binary classification: the 8-position is solvent-accessible in D-amino acid oxidase, melilotate hydroxylase, old yellow enzyme, p-OH-benzoate hydroxylase, and flavodoxin, but inaccessible in L-lactate oxidase, glucose oxidase, putrescine oxidase, and riboflavin-binding protein [1]. Furthermore, ligand binding differentially modulates accessibility: benzoate binding to 8-Cl-D-amino acid oxidase results in complete blockage of the previously accessible position 8, whereas p-OH-benzoate binding to p-OH-benzoate hydroxylase does not significantly alter 8-position reactivity [1]. In DT-diaphorase, the competitive inhibitor dicumarol dramatically decreases the reaction rate of 8-Cl-FAD with sulfide [2].

Solvent Accessibility

Class-level inference

Binary classification (accessible/inaccessible) for 13 flavoproteins; ligand-dependent blockade observed in D-amino acid oxidase

Reported active-site topology context for structural modeling

Reactivity with sulfide/thiophenol used as readout

Evidence Dimension	Reactivity of protein-bound 8-Cl-flavin with nucleophiles (Na₂S, thiophenol) as a measure of solvent accessibility at flavin position 8
Target Compound Data	8-Cl-FAD: reactive with Na₂S/thiophenol when position 8 is solvent-accessible; unreactive when buried. Ligand-induced blockade demonstrated for benzoate/D-amino acid oxidase.
Comparator Or Baseline	8-Mercapto-FAD: complementary probe reacting with iodoacetamide/iodoacetic acid. Native FAD: unreactive, provides no solvent accessibility information.
Quantified Difference	Qualitative binary classification (accessible vs. inaccessible) for 13 flavoproteins; benzoate binding produces complete blockage in D-amino acid oxidase vs. no effect in p-OH-benzoate hydroxylase
Conditions	Various purified flavoproteins, apoprotein reconstitution with 8-Cl-FAD or 8-Cl-FMN, challenge with Na₂S or thiophenol, kinetic monitoring of reaction

Why This Matters

8-Chloro-FAD is the only FAD analog that simultaneously provides a covalent attachment route and a solvent accessibility probe via the same 8-position chemistry, enabling correlated structural and functional mapping of flavin binding pockets that is impossible with native FAD or non-halogenated analogs.

• [1] Schopfer LM, Massey V, Claiborne A. Active site probes of flavoproteins. Determination of the solvent accessibility of the flavin position 8 for a series of flavoproteins. J Biol Chem. 1981;256(14):7329-7337. PMID: 6894755. View Source
• [2] Tedeschi G, Chen S, Massey V. Active site studies of DT-diaphorase employing artificial flavins. J Biol Chem. 1995;270(6):2512-2516. PMID: 7852312. View Source

Comparative Covalent Flavinylation Efficiency: 8-Cl-FAD vs. 8-(Methylsulfonyl)FAD in 6-Hydroxy-D-Nicotine Oxidase

In the engineered His69Cys mutant of 6-hydroxy-D-nicotine oxidase, designed to introduce a cysteine at the FAD-binding site, incubation with 8-(methylsulfonyl)FAD results in efficient spontaneous replacement of noncovalently bound FAD and formation of an 8-(N-acetylcysteinyl)FAD linkage [1]. Under identical conditions, 8-chloro-FAD mediates the same covalent attachment reaction but with distinctly lower efficiency, establishing a leaving-group reactivity hierarchy: methylsulfonyl (–SO₂CH₃) > chloride (–Cl) [1]. This differential reactivity is consistent with the relative leaving-group abilities in nucleophilic aromatic substitution at the flavin 8-position and provides a tunable spectrum for researchers requiring either rapid quantitative covalent attachment (8-methylsulfonyl-FAD) or slower, more controlled covalent incorporation (8-Cl-FAD) [1].

Flavinylation Efficiency

Direct comparison

8-Cl-FAD shows lower spontaneous covalent attachment efficiency than 8-(methylsulfonyl)FAD; leaving-group rank –SO₂CH₃ > –Cl

Supports tunable kinetics for covalent flavin incorporation

6-Hydroxy-D-nicotine oxidase His69Cys mutant

Evidence Dimension	Efficiency of spontaneous covalent 8-(N-acetylcysteinyl)FAD linkage formation upon incubation with engineered apoenzyme
Target Compound Data	8-Cl-FAD: less efficient spontaneous covalent attachment; yields 8-(N-acetylcysteinyl)FAD linkage
Comparator Or Baseline	8-(Methylsulfonyl)FAD: more efficient spontaneous covalent attachment under identical conditions
Quantified Difference	Qualitatively more efficient for 8-(methylsulfonyl)FAD; both form the same 8-(N-acetylcysteinyl)FAD product but with different kinetics. Rank order: –SO₂CH₃ > –Cl as leaving group.
Conditions	6-Hydroxy-D-nicotine oxidase His69Cys mutant, incubation with FAD analog, noncovalent FAD displacement, spontaneous covalent attachment

Why This Matters

For experimental designs requiring graded control over covalent flavinylation kinetics—such as time-resolved spectroscopic studies or partial labeling experiments—8-Cl-FAD offers a less reactive alternative to 8-(methylsulfonyl)FAD, expanding the toolkit for fine-tuning covalent flavin incorporation rates.

• [1] Stoltz M, Henninger HP, Brandsch R. The design of an alternative, covalently flavinylated 6-hydroxy-D-nicotine oxidase by replacing the FAD-binding histidine by cysteine and reconstitution of the holoenzyme with 8-(methylsulfonyl)FAD. FEBS Lett. 1996;386(2-3):194-196. PMID: 8647280. View Source

High-Impact Research and Industrial Application Scenarios for 8-Chloro-FAD (CAS 68385-36-4)

Probing the Thermodynamic Role of Covalent Flavinylation in Amine Oxidases

8-Cl-FAD enables investigators to uncouple the redox-potential-raising effect of covalent flavin attachment from the covalent bond itself. As demonstrated with monomeric sarcosine oxidase, reconstitution of the Cys315Ala apoprotein with 8-Cl-FAD recovers 80% of wild-type catalytic activity versus only 14% with native FAD, attributable to the analog's approximately 55 mV higher reduction potential [5]. This makes 8-Cl-FAD the cofactor of choice for dissecting the relative contributions of covalent tethering versus protein environment to flavin redox tuning in the broader family of covalently flavinylated amine oxidases, including monoamine oxidases A and B.

Generating Stable Covalent Flavin–Protein Adducts for Structural Biology and Spectroscopy

The spontaneous nucleophilic displacement of the 8-chloro substituent by protein cysteinyl thiolates produces a covalent 8-(S-cysteinyl)FAD linkage with a distinctive spectral signature (λₘₐₓ = 459 nm, ε = 22 mM⁻¹cm⁻¹) that is readily distinguishable from noncovalently bound flavin [5]. This property is exploited for: (a) trapping flavin cofactors in defined redox states for X-ray crystallography and cryo-EM studies, (b) generating stable, irreversibly labeled flavoproteins for single-molecule fluorescence or force spectroscopy, and (c) creating covalent flavin–protein conjugates for biosensor electrode fabrication where cofactor leaching would compromise sensor stability.

Enhancing Hydroxylation Rates in Flavoprotein Oxygenases for Biocatalysis

8-Cl-FAD substitution in p-hydroxybenzoate hydroxylase and related flavoprotein oxygenases produces ≥4.8-fold rate enhancements in wild-type enzymes and rescues activity in catalytically compromised mutants (1.8-fold increase over wild-type levels in K297M/N300D mutants) [5][4]. These findings position 8-Cl-FAD as a valuable cofactor engineering tool for improving the catalytic efficiency of flavin-dependent oxygenases used in biocatalytic hydroxylation, oxidative dearomatization, and pharmaceutical intermediate synthesis, where the electron-withdrawing chlorine stabilizes negatively charged transition states and alkoxide leaving groups.

Topological Mapping of Flavin Binding Pockets for Rational Enzyme Engineering

The differential reactivity of 8-Cl-FAD with nucleophiles (Na₂S, thiophenol) provides a binary readout of solvent accessibility at the flavin 8-position across flavoprotein families [5]. This application is critical for: (a) validating computational models of flavoenzyme active-site architecture, (b) guiding site-directed mutagenesis campaigns aimed at altering substrate specificity or cofactor preference, and (c) benchmarking the effects of engineered active-site mutations on flavin environment. The ability to detect ligand-induced accessibility changes (e.g., complete benzoate-dependent blockade in D-amino acid oxidase) adds a dynamic dimension inaccessible to static structural methods alone [5].

Application

Selection Property

Validation Focus

Amine oxidase covalent flavinylation studies

Redox tuning via 8-substitution

Activity recovery in reconstituted apoenzyme

Covalent flavin–protein adduct generation

Spontaneous covalent attachment chemistry

Spectral signature and linkage stability

Flavoprotein oxygenase biocatalysis

Transition-state stabilization effect

Hydroxylation rate in wild-type and mutant enzymes

Flavoprotein active-site topology mapping

Nucleophilic displacement reactivity

Solvent accessibility changes upon ligand binding

• [1] Hassan-Abdallah A, Zhao G, Jorns MS. Role of the covalent flavin linkage in monomeric sarcosine oxidase. Biochemistry. 2006;45(31):9454-9462. PMID: 16878978. View Source
• [2] Moore EG, Cardemil E, Massey V. Production of a covalent flavin linkage in lipoamide dehydrogenase. Reaction with 8-Cl-FAD. J Biol Chem. 1978;253(18):6413-6422. PMID: 681358. View Source
• [3] Ortiz-Maldonado M, Aeschliman SM, Ballou DP, Massey V. Synergistic interactions of multiple mutations on catalysis during the hydroxylation reaction of p-hydroxybenzoate hydroxylase: studies of the Lys297Met, Asn300Asp, and Tyr385Phe mutants reconstituted with 8-Cl-flavin. Biochemistry. 2001;40(30):8705-8716. PMID: 11467930. View Source
• [4] Ortiz-Maldonado M, Ballou DP, Massey V. Use of free energy relationships to probe the individual steps of hydroxylation of p-hydroxybenzoate hydroxylase: studies with a series of 8-substituted flavins. Biochemistry. 1999;38(25):8124-8137. PMID: 10387058. View Source
• [5] Schopfer LM, Massey V, Claiborne A. Active site probes of flavoproteins. Determination of the solvent accessibility of the flavin position 8 for a series of flavoproteins. J Biol Chem. 1981;256(14):7329-7337. PMID: 6894755. View Source